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Compound of Interest

Compound Name: Galanin (1-30), human

Cat. No.: B8083213

Essential Safety and Handling Guide for Galanin
(1-30), Human

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Galanin (1-30), human. The following procedures
are designed to ensure the safe handling, storage, and disposal of this neuropeptide.

For research use only. Not for human or veterinary use.[1][2][3]

Personal Protective Equipment (PPE)

When handling Galanin (1-30), human, especially in its lyophilized powder form, adherence to
proper PPE protocols is mandatory to prevent inhalation, and skin and eye contact.[4]

Minimum PPE Requirements:
o Lab Coat: A standard laboratory coat should be worn and kept buttoned.[5]

» Protective Eyewear: Safety glasses with side-shields are the minimum requirement.[6] For
tasks with a splash hazard, chemical splash goggles should be worn.[6]

» Gloves: Disposable nitrile gloves are suitable for providing protection against incidental
contact.[5][6] Gloves should be inspected before use and changed immediately after any
contact with the peptide.[5]
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» Full Coverage: Wear long pants and closed-toe shoes to ensure no skin is exposed.[5][6]
For Handling Larger Quantities or when Generating Dust:

» Respiratory Protection: An appropriate dust respirator is recommended to avoid inhalation of
the lyophilized powder.[7]

Storage and Stability

Proper storage is critical to maintain the integrity and stability of Galanin (1-30), human. As a
peptide containing Tryptophan, Asparagine, and Methionine, it has a limited shelf life and is
susceptible to degradation if not stored correctly.[7][8][9]

Storage ]
Form Duration Notes
Temperature

For long-term storage,
lower temperatures
(-50°C or below) are
preferred.[7] The

Lyophilized Powder -20°C > 4 years[10] )
product is stable at
room temperature for
short periods, such as
during shipping.[1][11]

4°C 2 years[11]

In Solution -80°C Up to 6 months[11]

Long-term storage in
solution is not
recommended.[7][9]
-20°C Up to 1 month[1][11] )
Prepare solutions for
same-day use if

possible.[1]

Handling and Reconstitution Protocol

Follow these steps to ensure safe and effective handling of lyophilized Galanin (1-30), human.
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Materials:

Vial of lyophilized Galanin (1-30), human

Appropriate solvent (e.g., sterile water, DMSO, or acetonitrile/water with 0.1% TFA)

Desiccator

Calibrated Pipettes

\Vortex or sonicator
Procedure:

o Equilibration: Before opening, allow the vial of lyophilized peptide to warm to room
temperature inside a desiccator.[7][9] This prevents the condensation of moisture, which can
reduce the peptide content and stability.[7][9]

e Weighing: If required, weigh the desired amount of peptide quickly in a controlled
environment to minimize exposure to air and moisture.[7][9] Reseal the vial tightly
immediately after.[7][9]

e Solvent Selection: The solubility of Galanin (1-30), human can vary. While some suppliers
state it is soluble in water (0.5-1 mg/ml)[1][8], others recommend dissolving it in a small
amount of DMSO or 80% acetonitrile in water with 0.1% TFA.[12] It is advisable to consult
the certificate of analysis for the specific batch.

e Reconstitution:
o Aseptically add the appropriate volume of the chosen solvent to the vial.
o Gently swirl or vortex the vial to dissolve the peptide.

o If necessary, brief sonication in a water bath can help dissolve larger particles, but avoid
excessive heating.[7]

» Aliquoting and Storage: For storage, it is best to aliquot the peptide solution into smaller,
single-use volumes and store them frozen at -20°C or below.[7][9] Avoid repeated freeze-
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thaw cycles.

Accidental Exposure and First Aid

In case of accidental exposure, follow these first-aid measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[4]

» Skin Contact: Immediately wash the affected area with plenty of water. If irritation persists,
seek medical advice.[4]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[4]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[4]

Disposal Plan

All waste materials contaminated with Galanin (1-30), human must be handled and disposed
of in accordance with federal, state, and local environmental regulations.[4]

Procedure for Disposal:

o Collection: Collect all contaminated materials, including empty vials, pipette tips, and gloves,
in a designated and clearly labeled waste container.

» Deactivation/Disposal: A recommended method for disposal is to dissolve or mix the material
with a combustible solvent and incinerate it in a chemical incinerator equipped with an
afterburner and scrubber.[4] Alternatively, consult with your institution's environmental health
and safety (EHS) office for specific disposal protocols.

o Environmental Precaution: Do not discharge contaminated wastewater into the environment
without proper treatment.[4]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling, storage, and disposal of Galanin (1-30), human.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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